Cas no 1396766-35-0 (1-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea)

• Product Name: 1-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea
• CAS No: 1396766-35-0
• MF: C₂₀H₂₂N₆OS
• MW: 394.493281841278
• CID: 6500999
• PubChem ID: 71795031
• Update Time: 2025-06-07

1-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea
• 1396766-35-0
• 1-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(thiophen-2-yl)urea
• F6257-4152
• AKOS024545772
• 1-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-thiophen-2-ylurea
• 1-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(thiophen-2-yl)urea
• VU0541953-1

• Inchi： 1S/C20H22N6OS/c27-20(24-19-7-4-12-28-19)23-17-13-18(22-15-21-17)26-10-8-25(9-11-26)14-16-5-2-1-3-6-16/h1-7,12-13,15H,8-11,14H2,(H2,21,22,23,24,27)
• InChI Key： CLKBDIDPVJCIJL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NC1=CC(=NC=N1)N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 394.15758052g/mol
• Monoisotopic Mass: 394.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea

Introduction to 1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea (CAS No. 1396766-35-0)

1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea (CAS No. 1396766-35-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative featuring a pyrimidine core and a benzylpiperazine moiety, along with a thiophene substituent. The unique structural features of this compound make it an intriguing candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea is characterized by its central pyrimidine ring, which is a common scaffold in many biologically active molecules. The presence of the benzylpiperazine group imparts significant pharmacological properties, including enhanced solubility and receptor binding affinity. The thiophene substituent further contributes to the compound's biological activity by modulating its interactions with target proteins.

Recent studies have highlighted the potential of 1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea as a potent inhibitor of specific protein kinases, which are key enzymes involved in various cellular processes, including cell proliferation and signal transduction. In particular, this compound has shown promising activity against certain kinases that are implicated in cancer progression, making it a valuable lead for the development of novel anticancer agents.

In the context of neurological disorders, 1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)urea has been investigated for its potential as a modulator of neurotransmitter systems. Preclinical studies have demonstrated that this compound can effectively modulate the activity of serotonin and dopamine receptors, which are crucial for maintaining normal brain function. These findings suggest that 1-6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl-3-(thiophen-2-y l)urea may have therapeutic potential in treating conditions such as depression and anxiety disorders.

The pharmacokinetic properties of 1 -6-(4-Benzylpiperazin -1 - yl )pyrimidin - 4 - yl - 3 -( thiophen - 2 - yl )urea have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. The high oral bioavailability and good blood-brain barrier penetration make it particularly suitable for both systemic and central nervous system (CNS) targeting.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 - 6 -( 4 - Benz ylpip erazin - 1 - yl )pyrimid in - 4 - yl - 3 -( thiophe n - 2 - yl )urea in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 1 - 6 -( 4 - Benz ylpip erazin - 1 - yl )pyrimid in - 4 - yl - 3 -( thiophe n - 2 - yl )urea has also been explored as a tool compound in basic research. Its ability to selectively modulate specific protein targets makes it a valuable reagent for investigating the biological functions of these proteins and their roles in disease pathogenesis.

The synthesis of 1 - 6 -( 4 - Benz ylpip erazin - 1 - yl )pyrimid in - 4 - yl - 3 -( thiophe n - 2 - yl )urea involves several well-established chemical reactions, including coupling reactions and urea formation. The synthetic route is highly efficient and scalable, making it feasible for large-scale production if required for clinical trials or commercialization.

In conclusion, 1 - 6 -( 4 - Benz ylpip erazin - 1 - yl )pyrimid in - 4 - yl - 3 -( thiophe n - 2 - yl )urea (CAS No. 1396766–35–0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive lead for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.